methyl 2-{[2-(2,5-dichlorophenoxy)propanoyl]amino}benzoate

• IUPAC Name: methyl 2-[2-(2,5-dichlorophenoxy)propanoylamino]benzoate
• InChI: InChI=1S/C17H15Cl2NO4/c1-10(24-15-9-11(18)7-8-13(15)19)16(21)20-14-6-4-3-5-12(14)17(22)23-2/h3-10H,1-2H3,(H,20,21)
• InChI Key: NQYCLMRLGPOPTD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1C(=O)OC)OC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C17H15Cl2NO4
• Molecular Weight: 368.2 g/mol

Description

Methyl 2-{[2-(2,5-dichlorophenoxy)propanoyl]amino}benzoate, also known as dicamba methyl ester, is a synthetic herbicide used to control broadleaf weeds in various crops. Its chemical structure is similar to that of the herbicide dicamba, but it has a methyl ester group instead of a carboxylic acid group.

Mechanism of Action

Methyl 2-{[2-(2,5-dichlorophenoxy)propanoyl]amino}benzoate works by disrupting the growth and development of broadleaf weeds. It mimics the action of the plant hormone auxin, causing abnormal growth and eventually death of the weed. It is a selective herbicide, meaning it targets only broadleaf weeds and not grasses.
Biochemical and Physiological Effects:
Methyl 2-{[2-(2,5-dichlorophenoxy)propanoyl]amino}benzoate has been shown to have low toxicity to mammals and birds. However, it can be toxic to aquatic organisms and should be used with caution near waterways. It has a short half-life in soil and is rapidly degraded by microbes.

Advantages and Limitations for Lab Experiments

Methyl 2-{[2-(2,5-dichlorophenoxy)propanoyl]amino}benzoate is a widely used herbicide in agriculture and has been extensively studied for its herbicidal properties. However, its use in lab experiments is limited due to its selectivity for broadleaf weeds and its potential toxicity to aquatic organisms.

Future Directions

1. Development of new formulations of methyl 2-{[2-(2,5-dichlorophenoxy)propanoyl]amino}benzoate with improved efficacy and lower toxicity.
2. Investigation of the potential for resistance development in weeds exposed to methyl 2-{[2-(2,5-dichlorophenoxy)propanoyl]amino}benzoate.
3. Study of the impact of methyl 2-{[2-(2,5-dichlorophenoxy)propanoyl]amino}benzoate on non-target organisms and the environment.
4. Investigation of the potential for using methyl 2-{[2-(2,5-dichlorophenoxy)propanoyl]amino}benzoate in combination with other herbicides to improve weed control.
5. Development of new methods for the synthesis of methyl 2-{[2-(2,5-dichlorophenoxy)propanoyl]amino}benzoate with improved efficiency and yield.

Synthesis Methods

Methyl 2-{[2-(2,5-dichlorophenoxy)propanoyl]amino}benzoate is synthesized by reacting 2,5-dichlorophenol with 2-chloropropionyl chloride to form 2-(2,5-dichlorophenoxy)propanoic acid. The acid is then reacted with methylamine and benzoic acid to form the methyl ester of the acid.

Scientific Research Applications

Methyl 2-{[2-(2,5-dichlorophenoxy)propanoyl]amino}benzoate has been extensively studied for its herbicidal properties. It is used in various crops such as soybeans, cotton, and corn to control broadleaf weeds. Its effectiveness has been demonstrated in numerous field trials.